Cas no 2172471-43-9 (tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate)

• Product Name: tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate
• CAS No: 2172471-43-9
• MF: C₁₂H₂₂ClNO₄S
• MW: 311.825381755829
• CID: 6188460
• PubChem ID: 165554439
• Update Time: 2025-06-18

tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate
• tert-butyl N-{2-[2-(chlorosulfonyl)ethyl]cyclopentyl}carbamate
• EN300-1577822
• 2172471-43-9

• Inchi： 1S/C12H22ClNO4S/c1-12(2,3)18-11(15)14-10-6-4-5-9(10)7-8-19(13,16)17/h9-10H,4-8H2,1-3H3,(H,14,15)
• InChI Key： IBIJWLQDKKDZSQ-UHFFFAOYSA-N
• SMILES： ClS(CCC1CCCC1NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 311.0958071g/mol
• Monoisotopic Mass: 311.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate

Introduction to tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate (CAS No. 2172471-43-9)

tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2172471-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The unique structural features of tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate, including its cyclopentyl and chlorosulfonyl substituents, contribute to its distinct chemical properties and potential biological activities.

The structure of tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a 2-(chlorosulfonyl)ethyl group terminated at a cyclopentyl ring. This arrangement imparts a high degree of steric hindrance due to the bulky tert-butyl group, making the compound an attractive scaffold for designing molecules with specific spatial orientations. Such steric effects are crucial in modulating the binding affinity and selectivity of drug candidates, which are key factors in the development of novel therapeutics.

In recent years, there has been a growing interest in the exploration of carbamate derivatives as pharmacophores due to their ability to interact with biological targets through multiple mechanisms. The chlorosulfonyl group in tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate is particularly noteworthy, as it can participate in hydrogen bonding interactions and serve as a leaving group in nucleophilic substitution reactions. These properties make the compound a valuable tool for synthetic chemists aiming to develop novel heterocyclic compounds or modify existing drug molecules.

One of the most compelling aspects of tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate is its potential application in the development of central nervous system (CNS) therapeutics. The cyclopentyl ring, known for its ability to enhance blood-brain barrier penetration, combined with the carbamate functionality, which is often found in neuroactive compounds, suggests that this molecule may exhibit promising pharmacological effects. Current research in this area has highlighted the importance of structural optimization to improve bioavailability and reduce off-target effects, making tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate a candidate for further investigation.

The synthesis of tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chlorosulfonyl group necessitates careful handling due to its reactivity and potential side reactions. However, advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound's applications in drug discovery programs.

Recent studies have begun to uncover the biological activity of derivatives similar to tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate. For instance, modifications to the cyclopentyl ring or the chlorosulfonyl substituent have led to compounds with inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings underscore the importance of structural diversity when designing molecules for therapeutic use and highlight the potential of tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate as a starting point for further derivatization.

The pharmacokinetic profile of tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate is another critical aspect that needs thorough investigation. The presence of both lipophilic and polar functional groups suggests that it may exhibit moderate solubility and bioavailability upon appropriate formulation. Understanding these properties will be essential for optimizing drug delivery systems and ensuring effective therapeutic outcomes.

In conclusion, tert-butyl N-{2-2-(chlorosulfonyl)ethylcyclopentyl}carbamate (CAS No. 2172471-43-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing novel therapeutics. As synthetic chemistry continues to evolve, new methodologies will likely emerge that enhance the accessibility and utility of this compound, paving the way for innovative drug discovery efforts.